Cas no 96563-12-1 (4,5-Diethylbenzene-1,2-dicarbonitrile)

4,5-Diethylbenzene-1,2-dicarbonitrile is a specialized aromatic compound featuring two nitrile groups and ethyl substituents on a benzene ring. Its unique structure makes it valuable as an intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and functionalized aromatic systems. The presence of electron-withdrawing nitrile groups enhances its reactivity in nucleophilic substitution and cyclization reactions, while the ethyl groups contribute to solubility in organic solvents. This compound is particularly useful in pharmaceutical and agrochemical research, where precise functionalization of aromatic scaffolds is required. Its stability and well-defined reactivity profile make it a reliable building block for advanced synthetic applications.
4,5-Diethylbenzene-1,2-dicarbonitrile structure
96563-12-1 structure
Product Name:4,5-Diethylbenzene-1,2-dicarbonitrile
CAS No:96563-12-1
MF:C12H12N2
MW:184.237082481384
MDL:MFCD31540457
CID:2819982
PubChem ID:13480934
Update Time:2025-06-26

4,5-Diethylbenzene-1,2-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 4,5-diethylphthalonitrile
    • 4,5-Diethylbenzene-1,2-dicarbonitrile
    • 1,2-Benzenedicarbonitrile, 4,5-diethyl-
    • 1,2-dicyano-4,5-diethylbenzene
    • 4,5-diethyl-1,2-benzenedicarbonitrile
    • F21233
    • 4,5-Diethyl-1,2-benzenedicarbonitrile (ACI)
    • 4,5-Diethylphthalodinitrile
    • SCHEMBL4111244
    • CS-0165858
    • DTXSID30541855
    • 96563-12-1
    • AS-84383
    • MDL: MFCD31540457
    • Inchi: 1S/C12H12N2/c1-3-9-5-11(7-13)12(8-14)6-10(9)4-2/h5-6H,3-4H2,1-2H3
    • InChI Key: HTZTVMKBRKYSKD-UHFFFAOYSA-N
    • SMILES: N#CC1C(C#N)=CC(CC)=C(C=1)CC

Computed Properties

  • Exact Mass: 184.100048391g/mol
  • Monoisotopic Mass: 184.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 47.6

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4,5-Diethylbenzene-1,2-dicarbonitrile Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Xylene
Reference
Reactions of 4,5-dicyanopyridazine with alkynes and enamines: a new straightforward complementary route to 4-mono- and 4,5-disubstituted phthalonitriles
Turchi, Stefania; Nesi, Rodolfo; Giomi, Donatella, Tetrahedron, 1998, 54(9), 1809-1816

Production Method 2

Reaction Conditions
1.1 Solvents: Dimethylformamide ;  4.5 h, reflux
1.2 Reagents: Iron chloride (FeCl3) Solvents: Water
Reference
Synthesis and spectroscopic study of hexadecaalkyl-substituted rare-earth diphthalocyanines
Pushkarev, V. E.; Ivanov, A. V.; Zhukov, I. V.; Shulishov, E. V.; Tomilov, Yu. V., Russian Chemical Bulletin (Translation of Izvestiya Akademii Nauk, 2004, 53(3), 554-560

Production Method 3

Reaction Conditions
1.1 Solvents: Dimethylformamide
Reference
Synthesis of 2,3,9,10,16,17,23,24-octaethylphthalocyanine
Camenzind, Mark J.; Hill, Craig L., Journal of Heterocyclic Chemistry, 1985, 22(2), 575-6

4,5-Diethylbenzene-1,2-dicarbonitrile Raw materials

4,5-Diethylbenzene-1,2-dicarbonitrile Preparation Products

Additional information on 4,5-Diethylbenzene-1,2-dicarbonitrile

Introduction to 4,5-Diethylbenzene-1,2-dicarbonitrile (CAS No. 96563-12-1)

4,5-Diethylbenzene-1,2-dicarbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 96563-12-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzenedicarboxitriles, characterized by the presence of two cyano groups (-CN) attached to a benzene ring, with ethyl substituents at the 4th and 5th positions. The unique structural arrangement of this molecule imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry.

The synthesis and application of 4,5-Diethylbenzene-1,2-dicarbonitrile have been extensively studied in recent years, particularly in the development of novel therapeutic agents. The cyano functional groups in this compound serve as versatile handles for further chemical modifications, enabling the construction of more complex molecules. Researchers have leveraged these properties to explore its potential in drug discovery, particularly for targeting neurological and inflammatory disorders.

Recent advancements in medicinal chemistry have highlighted the importance of benzenedicarboxitriles as scaffolds for pharmacophores. Studies have demonstrated that compounds with similar structural motifs exhibit promising biological activities. For instance, derivatives of 4,5-Diethylbenzene-1,2-dicarbonitrile have been investigated for their potential role in modulating enzyme activity and receptor binding. These findings underscore the compound's significance as a building block in the design of next-generation drugs.

The ethyl substituents at the 4th and 5th positions of the benzene ring contribute to the steric and electronic properties of 4,5-Diethylbenzene-1,2-dicarbonitrile, influencing its reactivity and interactions with biological targets. This structural feature has been exploited to optimize drug-like properties such as solubility, metabolic stability, and binding affinity. The compound's ability to undergo further functionalization makes it a attractive candidate for custom synthesis tailored to specific therapeutic needs.

In industrial applications, 4,5-Diethylbenzene-1,2-dicarbonitrile is utilized as a precursor in the production of high-value chemicals. Its incorporation into larger molecular frameworks allows for the creation of materials with enhanced performance characteristics. For example, researchers have explored its use in polymer chemistry, where it contributes to the development of advanced materials with improved mechanical and thermal properties.

The environmental impact and sustainability considerations of synthesizing and utilizing 4,5-Diethylbenzene-1,2-dicarbonitrile are also areas of active research. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These initiatives align with broader industry trends toward sustainable chemical manufacturing practices.

Future directions in the study of 4,5-Diethylbenzene-1,2-dicarbonitrile (CAS No. 96563-12-1) include exploring its role in combinatorial chemistry and high-throughput screening programs. By integrating this compound into diverse libraries, researchers aim to accelerate the discovery of novel bioactive molecules with therapeutic potential. The compound's unique structural features make it a promising candidate for generating structurally diverse derivatives through automated synthesis platforms.

The role of computational chemistry in understanding the behavior of 4,5-Diethylbenzene-1,2-dicarbonitrile cannot be overstated. Advanced computational methods allow scientists to predict molecular interactions and optimize synthetic pathways with unprecedented accuracy. These tools are essential for guiding experimental efforts and reducing trial-and-error approaches in drug development.

In conclusion,4,5-Diethylbenzene-1,2-dicarbonitrile represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of its properties continues to evolve,4,5-Diethylbenzene-1,2-dicarbonitrile is poised to play an increasingly important role in advancing chemical innovation.

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